Cas no 2044706-66-1 (4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine)

• Product Name: 4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine
• CAS No: 2044706-66-1
• MF: C₁₃H₆Cl₂F₆N₄O₂
• MW: 435.108761310577
• CID: 5598074
• PubChem ID: 127256206
• Update Time: 2025-05-19

4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 2-(6-Amino-3-chloro-?,?,?-trifluoro-2-nitro-p-toluidino)-3-chloro-5-(trifluoro-methyl)pyridine; AMPA; IKF-1216 Metabolite-AMPA; 1,2-Benzenediamine, 4-chloro-N2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-nitro-5-(trifluoromethyl)-; Fluazinam-6-amino
• Fluazinam-6-amino
• 2044706-66-1
• DTXSID60904090
• 5-Chloro-N1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-nitro-4-(trifluoromethyl)benzene-1,2-diamine
• AIPVIHWNHANXOK-UHFFFAOYSA-N
• 4-Chloro-N2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine
• 4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine

• Inchi： 1S/C13H6Cl2F6N4O2/c14-6-1-4(12(16,17)18)3-23-11(6)24-9-7(22)2-5(13(19,20)21)8(15)10(9)25(26)27/h1-3H,22H2,(H,23,24)
• InChI Key： AIPVIHWNHANXOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C(=C1[N+](=O)[O-])NC1C(=CC(C(F)(F)F)=CN=1)Cl)N

Computed Properties

• Exact Mass: 433.9771998g/mol
• Monoisotopic Mass: 433.9771998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 96.8Ų

Additional information on 4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine

Comprehensive Analysis of 4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine (CAS 2044706-66-1)

4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine (CAS 2044706-66-1) is a high-value heterocyclic compound with a unique molecular structure featuring chloro, nitro, and trifluoromethyl functional groups. Its complex architecture makes it a subject of interest in agrochemical research and pharmaceutical intermediates. Recent studies highlight its potential in crop protection formulations, aligning with the global demand for sustainable pest control solutions.

The compound's pyridine and benzenediamine backbone contributes to its stability and reactivity, enabling applications in catalyst design and material science. Researchers are exploring its role in fluorescence probes, leveraging the trifluoromethyl groups' electron-withdrawing properties. This aligns with trending searches on "advanced functional materials" and "molecular sensors," reflecting industry interest in smart chemical tools.

From a synthetic perspective, CAS 2044706-66-1 exemplifies modern halogenation techniques and nitration strategies. Its production involves precision cross-coupling reactions, a hot topic in green chemistry forums. Laboratories optimizing its synthesis often discuss atom economy and waste minimization – key concerns in environmentally conscious manufacturing. These aspects resonate with frequent queries about "eco-friendly synthesis" in academic databases.

Analytical characterization of this compound requires advanced techniques like HPLC-MS and NMR spectroscopy, particularly for verifying the positions of its chloro and nitro substituents. Such quality control measures address common purchaser concerns about "compound purity verification" and "structural confirmation methods." The trifluoromethyl groups generate distinct spectral signatures, making them valuable markers for analytical validation.

In regulatory contexts, 4-Chloro-N2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-3-nitro-5-(trifluoromethyl)-1,2-benzenediamine falls under scrutiny for REACH compliance in Europe and TSCA listing in the US. These aspects dominate professional discussions, especially regarding "chemical registration processes" and "global regulatory harmonization." Proper handling protocols emphasize its stability under controlled conditions, though it doesn't appear on restricted substance lists.

The commercial landscape for CAS 2044706-66-1 reflects niche demand from specialty chemical manufacturers. Market intelligence suggests growing procurement interest from contract research organizations (CROs) working on novel bioactive compounds. This correlates with search trends for "custom synthesis services" and "building blocks for drug discovery." Suppliers typically offer it in research quantities with >95% purity, catering to exploratory studies.

Future research directions may explore the compound's structure-activity relationships in greater depth, particularly how its nitro-aromatic component influences biological interactions. Such investigations align with persistent queries about "molecular modification strategies" in scientific literature. Computational chemistry approaches could predict additional applications by modeling its electronic properties and molecular docking potential.

Storage recommendations for 2044706-66-1 emphasize protection from moisture and light, typical for nitroaromatic compounds. These precautions address frequent practical questions about "chemical storage best practices" in laboratory settings. The compound's shelf life under inert atmospheres makes it suitable for long-term research projects when properly stabilized.